Cas no 2454-35-5 (3'-Acetoxyacetophenone)

3'-Acetoxyacetophenone Properties

Names and Identifiers

• 3-Acetylphenyl acetate
• 3'-Acetoxyacetophenone
• (3-acetylphenyl) acetate
• 3-ACETOXY ACETOPHENONE
• acetic acid 3-acetylphenyl ester
• m-acetoxy-PhOAc
• m-acetyloxyacetophenone
• m-Acetylphenyl acetate
• Acetophenone,3'-hydroxy-, acetate (6CI,7CI,8CI)
• NSC 174054
• 3-acetoxyacetophenone
• 1WC3FS93QL
• Ethanone, 1-[3-(acetyloxy)phenyl]-
• 3'-acetoxy acetophenone
• Acetic acid 3-acetylphenyl
• (3-ethanoylphenyl) ethanoate
• RA01
• OTHYPAMNTUGKDK-UHFFFAOYSA-N
• acetic acid (3-acetylphenyl) ester
• 3-Acetylphenyl acetate, AldrichCPR
• Ethanone,1-[3-(acety
• 3-acetylphenylacetate
• 1-(3-(ACETYLOXY)PHENYL)ETHANONE
• A817355
• HYOSCYAMINESULFATE
• NSC-174054
• HY-W016620
• UNII-1WC3FS93QL
• NSC174054
• AKOS006228157
• W-107308
• SY051095
• AS-61795
• SB36151
• MFCD00017227
• 2454-35-5
• NS00027687
• SCHEMBL3141164
• CS-W017336
• AMY21812
• InChI=1/C10H10O3/c1-7(11)9-4-3-5-10(6-9)13-8(2)12/h3-6H,1-2H
• FT-0634294
• D78331
• EINECS 219-524-8
• Acetic acid 3-acetyl-phenyl ester
• ACETOPHENONE, 3'-HYDROXY-, ACETATE
• Ethanone, 1-(3-(acetyloxy)phenyl)-
• 3 inverted exclamation mark -Acetoxyacetophenone
• DTXSID20179287
• DB-046478
• A1996
• +Expand

• MDL： MFCD00017227
• InChIKey： OTHYPAMNTUGKDK-UHFFFAOYSA-N
• Inchi： 1S/C10H10O3/c1-7(11)9-4-3-5-10(6-9)13-8(2)12/h3-6H,1-2H3
• SMILES： O(C(C([H])([H])[H])=O)C1=C([H])C([H])=C([H])C(C(C([H])([H])[H])=O)=C1[H]

Computed Properties

• Exact Mass: 178.06300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 178.063
• Heavy Atom Count: 13
• Complexity: 210
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 1.81450
• PSA: 43.37000
• Refractive Index: 1.512
• Boiling Point: 147°C/9mmHg(lit.)
• Melting Point: 44.0 to 48.0 deg-C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 126.5°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.123

3'-Acetoxyacetophenone Security Information

• Safety Instruction： S26; S37
• Risk Phrases：R36/37/38
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store in a cool, dry place. Keep container closed when not in use.
• Signal Word：warning

3'-Acetoxyacetophenone Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%